Cas no 42569-41-5 (1-Cyclohexene-1-carboxylic acid, 4-(1-hydroxyethyl)- (9CI))

42569-41-5 structure
Product name:1-Cyclohexene-1-carboxylic acid, 4-(1-hydroxyethyl)- (9CI)
1-Cyclohexene-1-carboxylic acid, 4-(1-hydroxyethyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1-Cyclohexene-1-carboxylic acid, 4-(1-hydroxyethyl)- (9CI)
- 1-Cyclohexene-1-carboxylicacid, 4-(1-hydroxyethyl)-
- 4-(1-hydroxyethyl)cyclohexene-1-carboxylic acid
- 4-(1-Hydroxyethyl)cyclohex-1-ene-1-carboxylic acid
- DTXSID90668456
- 42569-41-5
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- Inchi: InChI=1S/C9H14O3/c1-6(10)7-2-4-8(5-3-7)9(11)12/h4,6-7,10H,2-3,5H2,1H3,(H,11,12)
- InChI Key: LSKQNLMXXIHYEE-UHFFFAOYSA-N
- SMILES: OC(C1CCC(C(O)=O)=CC1)C
Computed Properties
- Exact Mass: 170.094
- Monoisotopic Mass: 170.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 57.5A^2
1-Cyclohexene-1-carboxylic acid, 4-(1-hydroxyethyl)- (9CI) Related Literature
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
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4. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
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